1-(4-fluorophenyl)-4-((4-methoxyphenoxy)methyl)-N-methyl-5,6,7,8-tetrahydro-2a,3,4a-triazacyclopenta[cd]azulene-2-carbothioamide

• IUPAC Name: 6-(4-fluorophenyl)-2-[(4-methoxyphenoxy)methyl]-N-methyl-1,3,4-triazatricyclo[5.4.1.04,12]dodeca-2,5,7(12)-triene-5-carbothioamide
• InChI: InChI=1S/C25H25FN4O2S/c1-27-24(33)23-22(16-6-8-17(26)9-7-16)20-5-3-4-14-29-21(28-30(23)25(20)29)15-32-19-12-10-18(31-2)11-13-19/h6-13H,3-5,14-15H2,1-2H3,(H,27,33)
• InChI Key: VNHIYWKVTQYFRI-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)C1=C(C2=C3N1N=C(N3CCCC2)COC4=CC=C(C=C4)OC)C5=CC=C(C=C5)F
• Molecular Formula: C25H25FN4O2S
• Molecular Weight: 464.6 g/mol
• CAS No.: 877814-07-8

Description

1-(4-fluorophenyl)-4-((4-methoxyphenoxy)methyl)-N-methyl-5,6,7,8-tetrahydro-2a,3,4a-triazacyclopenta[cd]azulene-2-carbothioamide is a useful research compound. Its molecular formula is C25H25FN4O2S and its molecular weight is 464.56. The purity is usually 95%.
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Scientific Research Applications

N-Methylation in Neurodegenerative Diseases

Research has highlighted the significance of N-methylation of azaheterocyclic amines in Parkinson's disease. The study "N-Methylation ability for azaheterocyclic amines is higher in Parkinson's disease: nicotinamide loading test" demonstrates the potential role of N-methylation in the pathogenesis of Parkinson's disease, a feature that might be shared by other azaheterocyclic amines including those structurally similar to the requested compound (Aoyama et al., 2000).

Metabolism of Orexin Receptor Antagonists

The study on "Disposition and Metabolism of [14C]SB-649868, an Orexin 1 and 2 Receptor Antagonist" discusses the metabolism of a complex molecule with functionalities similar to the requested compound. It provides insights into the metabolic pathways and excretion mechanisms in the human body, offering a basis for understanding the metabolism of similarly structured compounds (Renzulli et al., 2011).